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Compound of Interest |

Compound Name: SOLVENT RED 195
CAS No.: 164251-88-1
Cat. No.: B1170886
Get Quote
. J

Welcome to the technical support center for SOLVENT RED 195. This resource is designed for
researchers, scientists, and drug development professionals to help troubleshoot and optimize
the signal-to-noise ratio in imaging experiments utilizing this fluorescent dye.

Frequently Asked Questions (FAQs)

Q1: What is SOLVENT RED 195 and what are its primary applications in imaging?

Al: SOLVENT RED 195 is a deep red, oil-soluble dye belonging to the sulphonazo series.[1]
While traditionally used in the plastics and fiber industries for its excellent heat resistance and
light fastness, its fluorescent properties make it a candidate for imaging applications.[2][3][4][5]
[6] In a research context, its lipophilic nature suggests it may be suitable for staining lipid-rich
structures within cells.

Q2: What are the spectral properties of SOLVENT RED 195?

A2: Specific excitation and emission spectra for SOLVENT RED 195 are not readily available in
the public domain. However, as a red fluorescent dye, its excitation and emission maxima are
expected to be in the longer wavelength region of the visible spectrum. For similar red dyes,
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excitation is often in the 540-580 nm range, with emission in the 560-650 nm range. It is crucial
to experimentally determine the optimal excitation and emission wavelengths for your specific
imaging setup.

Q3: How can I minimize high background fluorescence when using SOLVENT RED 1957

A3: High background is a common issue in fluorescence microscopy and can arise from
several sources.[7][8] Key strategies to mitigate this include:

Optimizing Dye Concentration: Using an excessively high concentration of the dye is a
primary cause of high background.[7] It is essential to perform a concentration titration to find
the lowest effective concentration that provides a specific signal.

Thorough Washing: Inadequate washing after staining will leave unbound dye in the sample,
contributing to background fluorescence.[8][9] Increase the number and duration of wash
steps.

Using Appropriate Imaging Media: Some components in standard cell culture media can be
autofluorescent. Switch to a phenol red-free, optically clear imaging buffer before acquiring
images.[9]

Checking for Autofluorescence: Biological samples themselves can exhibit autofluorescence.
[7] Itis important to image an unstained control sample to assess the level of
autofluorescence.

Q4: What factors contribute to a low signal-to-noise ratio with SOLVENT RED 1957

A4: A low signal-to-noise ratio (SNR) can be due to a weak signal, high noise, or both. Factors
include:

e Suboptimal Imaging Parameters: Incorrect excitation/emission filter sets, low laser power, or
short exposure times can lead to a weak signal.

» Photobleaching: Prolonged exposure to excitation light can cause the fluorophore to
degrade, leading to a diminished signal over time.
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» Low Dye Concentration: While high concentrations cause background, a concentration that
is too low will result in a weak specific signal.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues
encountered when using SOLVENT RED 195.
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Problem

Potential Cause Suggested Solution

Weak or No Signal

) ) Perform a titration to determine
Suboptimal dye concentration ] _
the optimal dye concentration.

Incorrect filter sets

Ensure that the excitation and
emission filters are appropriate
for a red fluorescent dye. If
possible, perform a spectral
scan to find the peak excitation

and emission wavelengths.

Photobleaching

Reduce the laser power and/or
exposure time. Use an anti-
fade mounting medium.
Acquire images efficiently to

minimize light exposure.

Low target abundance

If staining a specific cellular
component, the target may be
of low abundance in your
sample. Consider signal
amplification techniques if

applicable.

High Background

Reduce the concentration of
Dye concentration too high SOLVENT RED 195 in your

staining solution.

Inadequate washing

Increase the number and
duration of wash steps after
staining to remove unbound
dye.[8][9]

Autofluorescence

Image an unstained control to
determine the contribution of
autofluorescence. If significant,
consider using spectral
unmixing if your imaging

system supports it.
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Include a blocking step in your
Non-specific binding protocol, especially if working

with tissue sections.[8]

Use the lowest possible laser
power and exposure time that
o o provides an acceptable signal.
Phototoxicity Excessive light exposure ] ] ) S
For live-cell imaging, minimize
the duration and frequency of

image acquisition.[10][11]

Experimental Protocols

The following is a generalized, hypothetical protocol for staining cultured cells with SOLVENT
RED 195. Note: This protocol is based on methodologies for other solvent dyes and should be
optimized for your specific cell type and experimental conditions.[2][12]

Materials:

e SOLVENT RED 195

e Dimethyl sulfoxide (DMSO)

o Phosphate-Buffered Saline (PBS)

e 4% Paraformaldehyde (PFA) in PBS

e Cultured cells on coverslips

e Imaging buffer (e.g., phenol red-free medium)
Procedure:

e Prepare Stock Solution: Prepare a 1 mM stock solution of SOLVENT RED 195 in high-
quality, anhydrous DMSO. Store in small aliquots at -20°C, protected from light.

» Prepare Working Solution: On the day of the experiment, dilute the stock solution to a
working concentration in pre-warmed cell culture medium or PBS. A starting concentration
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range of 1-10 uM is recommended, but this must be optimized.

o Cell Fixation (for fixed-cell imaging):
o Wash cells twice with PBS.
o Fix with 4% PFA for 15-20 minutes at room temperature.
o Wash three times with PBS.

e Staining:

o Remove the medium/PBS from the cells and add the SOLVENT RED 195 working
solution.

o Incubate for 15-30 minutes at 37°C, protected from light.
e Washing:

o Remove the staining solution.

o Wash the cells three to five times with PBS or imaging buffer to remove all unbound dye.
e Imaging:

o Replace the final wash with an imaging buffer.

o Image the cells using a fluorescence microscope equipped with appropriate filters for red
fluorescence. Start with a standard TRITC or Texas Red filter set and optimize from there.

Optimization Parameters:
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Parameter

Recommended Range

Rationale

Working Concentration

0.5 - 20 pM

To find the optimal balance
between specific signal and

background noise.[7]

Incubation Time

10 - 60 minutes

Shorter times may yield a
weaker signal, while longer
times can increase non-

specific binding.

Fixation

4% PFA

Methanol or acetone fixation
may extract lipids and should
be used with caution if lipid

staining is the goal.

Visual Guides

Experimental Workflow for Cell Staining
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Caption: A generalized workflow for staining cells with SOLVENT RED 195.

Troubleshooting Logic for Low Signal-to-Noise Ratio
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Caption: A decision tree for troubleshooting low SNR in SOLVENT RED 195 imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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